Cas no 1443979-16-5 (2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine)

2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine structure
1443979-16-5 structure
Product Name:2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
CAS No:1443979-16-5
MF:C15H15F3N4
MW:308.301613092422
CID:4700545
Update Time:2023-08-15

2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
    • 2-phenyl-4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
    • C15H15F3N4
    • HTS006831
    • 2-phenyl-4-piperazino-6-(trifluoromethyl)pyrimidine
    • 2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
    • Inchi: 1S/C15H15F3N4/c16-15(17,18)12-10-13(22-8-6-19-7-9-22)21-14(20-12)11-4-2-1-3-5-11/h1-5,10,19H,6-9H2
    • InChI Key: HCXWWKUHDNPEGW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=NC(C2C=CC=CC=2)=N1)N1CCNCC1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 351
  • Topological Polar Surface Area: 41
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